Dibenzyldichlorosilane
Overview
Description
Dibenzyldichlorosilane (DBDCS) is a chemical compound that is widely used in scientific research. It is a derivative of silane, a compound that contains silicon and hydrogen. DBDCS is used in various applications, including organic synthesis, material science, and pharmaceutical research.
Scientific Research Applications
Bioinformatics and Computational Applications
Dibenzyldichlorosilane's role in bioinformatics is indirectly highlighted through the advancement of computational technologies in biological research. The integration of bioinformatics applications like BioBench, which utilizes genetic data for drug discovery and gene-based therapies, represents a paradigm shift in scientific computing and is crucial for processing large datasets that may involve compounds like Dibenzyldichlorosilane (Albayraktaroglu et al., 2005).
Chemical Reactions and Compound Synthesis
The chemical behavior of compounds related to Dibenzyldichlorosilane, such as trichlorosilane, has been studied extensively. For instance, the use of a Lewis base to initiate the dismutation of trichlorosilane showcases the nuanced reactivity differences between various carbene and silane compounds, potentially including Dibenzyldichlorosilane (Singh et al., 2012).
Material Science and Industrial Applications
Dibenzyldichlorosilane is also relevant in the field of materials science. The development of polymers and materials, particularly those featuring photolabile groups like the o-nitrobenzyl group, involves complex chemical processes that might include compounds like Dibenzyldichlorosilane. This research area is crucial for creating photodegradable hydrogels and other advanced materials (Zhao et al., 2012).
Geotechnical Engineering and Soil Treatment
In geotechnical engineering, compounds such as dimethyldichlorosilane, closely related to Dibenzyldichlorosilane, are used for soil treatment. This application is particularly important for creating water-repellent soils, which can be used in barriers or ground improvement. Understanding the impact of such treatments on soil type and its wettability properties is vital for environmental and construction applications (Ng & Lourenço, 2016).
Advanced Software for Scientific Research
The advancement of software tools like the Taverna Workbench and myExperiment social website also indirectly supports the research and application of Dibenzyldichlorosilane by providing a platform for workflow management and data analysis in life sciences (Roure & Goble, 2009).
properties
CAS RN |
18414-36-3 |
|---|---|
Product Name |
Dibenzyldichlorosilane |
Molecular Formula |
C14H14Cl2Si |
Molecular Weight |
281.2 g/mol |
IUPAC Name |
dibenzyl(dichloro)silane |
InChI |
InChI=1S/C14H14Cl2Si/c15-17(16,11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10H,11-12H2 |
InChI Key |
PJMZOZSTBHYHFW-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C[Si](CC2=CC=CC=C2)(Cl)Cl |
Canonical SMILES |
C1=CC=C(C=C1)C[Si](CC2=CC=CC=C2)(Cl)Cl |
Other CAS RN |
18414-36-3 |
physical_description |
Dibenzyldichlorosilane appears as a clear to light yellow liquid. Insoluble in water and less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals. |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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